Cas no 331462-40-9 ((2E)-3-(3-Bromophenyl)-N-(3,5-dichlorophenyl)prop-2-enamide)

(2E)-3-(3-Bromophenyl)-N-(3,5-dichlorophenyl)prop-2-enamide is a brominated and dichlorinated aromatic enamide compound with potential applications in medicinal chemistry and organic synthesis. Its distinct structural features, including the conjugated double bond and halogenated aryl groups, make it a valuable intermediate for designing biologically active molecules. The presence of both bromine and chlorine substituents enhances its reactivity in cross-coupling reactions, facilitating further functionalization. This compound exhibits stability under standard conditions, ensuring reliable handling in laboratory settings. Its well-defined stereochemistry (E-configuration) allows for precise control in synthetic pathways. Researchers may explore its utility in developing enzyme inhibitors or agrochemicals due to its rigid, planar framework and halogen-based electronic effects.

(2E)-3-(3-Bromophenyl)-N-(3,5-dichlorophenyl)prop-2-enamide structure

331462-40-9 structure

Product Name:(2E)-3-(3-Bromophenyl)-N-(3,5-dichlorophenyl)prop-2-enamide

CAS No:331462-40-9

MF:C₁₅H₁₀BrCl₂NO

MW:371.056001186371

CID:6797414

PubChem ID:6158871

Update Time:2025-06-08

(2E)-3-(3-Bromophenyl)-N-(3,5-dichlorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- JS-0793
- 3-(3-bromophenyl)-N-(3,5-dichlorophenyl)acrylamide
- (2E)-3-(3-bromophenyl)-N-(3,5-dichlorophenyl)prop-2-enamide
- (E)-3-(3-bromophenyl)-N-(3,5-dichlorophenyl)prop-2-enamide
- AKOS005106857
- (2E)-3-(3-bromophenyl)-N-(3,5-dichlorophenyl)-2-propenamide
- 331462-40-9
- (2E)-3-(3-Bromophenyl)-N-(3,5-dichlorophenyl)prop-2-enamide
- Inchi： 1S/C15H10BrCl2NO/c16-11-3-1-2-10(6-11)4-5-15(20)19-14-8-12(17)7-13(18)9-14/h1-9H,(H,19,20)/b5-4+
- InChI Key： JCYPLOQMBNNZBT-SNAWJCMRSA-N
- SMILES： BrC1=CC=CC(=C1)/C=C/C(NC1C=C(C=C(C=1)Cl)Cl)=O

Computed Properties

Exact Mass: 368.93228g/mol
Monoisotopic Mass: 368.93228g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 354
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 29.1Å²

(2E)-3-(3-Bromophenyl)-N-(3,5-dichlorophenyl)prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A952708-1g	(2E)-3-(3-Bromophenyl)-N-(3,5-dichlorophenyl)prop-2-enamide	331462-40-9	90%	1g	$350.0	2024-04-20

(2E)-3-(3-Bromophenyl)-N-(3,5-dichlorophenyl)prop-2-enamide Related Literature

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Additional information on (2E)-3-(3-Bromophenyl)-N-(3,5-dichlorophenyl)prop-2-enamide

Introduction to (2E)-3-(3-Bromophenyl)-N-(3,5-dichlorophenyl)prop-2-enamide (CAS No. 331462-40-9)

(2E)-3-(3-Bromophenyl)-N-(3,5-dichlorophenyl)prop-2-enamide, identified by its CAS number 331462-40-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amides and exhibits a unique structural framework characterized by a conjugated system involving an acrylamide moiety and aromatic rings. The presence of bromine and chlorine substituents on the aromatic rings introduces additional electronic and steric effects, making this molecule a promising candidate for further exploration in medicinal chemistry.

The (2E)-3-(3-Bromophenyl)-N-(3,5-dichlorophenyl)prop-2-enamide structure is highly versatile, allowing for diverse modifications that can fine-tune its biological activity. The acrylamide core is known to be a key pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. The 3-bromophenyl and 3,5-dichlorophenyl substituents enhance the compound's lipophilicity and electronic properties, which are critical factors in drug design. These features make it an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying new chemical entities with potential therapeutic applications. The (2E)-3-(3-Bromophenyl)-N-(3,5-dichlorophenyl)prop-2-enamide has been studied for its potential role in various pharmacological contexts. For instance, its structural analogs have shown promise in inhibiting certain kinases and other enzymes involved in cancer progression. The bromine atom, in particular, has been exploited for its ability to participate in various chemical reactions, such as cross-coupling reactions, which are widely used in synthesizing complex molecules.

The 3,5-dichlorophenyl group adds another layer of complexity to the compound's interactions with biological targets. Chlorine atoms are known to be excellent electron-withdrawing groups, which can modulate the electronic properties of the aromatic ring. This modulation can influence the compound's binding affinity and selectivity towards specific biological targets. Moreover, the dichloro substitution pattern enhances the compound's metabolic stability, a crucial factor for drug candidates that need to withstand enzymatic degradation in vivo.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. The (2E)-3-(3-Bromophenyl)-N-(3,5-dichlorophenyl)prop-2-enamide, with its well-defined structure, has been subjected to various computational studies to elucidate its potential interactions with biological targets. These studies have revealed that the compound can bind to several protein targets with high affinity, suggesting its potential as a lead compound for drug development.

The synthesis of (2E)-3-(3-Bromophenyl)-N-(3,5-dichlorophenyl)prop-2-enamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule. These techniques allow for the introduction of various substituents at specific positions on the aromatic rings, enabling fine-tuning of the compound's properties.

In addition to its pharmaceutical applications, the (2E)-3-(3-Bromophenyl)-N-(3,5-dichlorophenyl)prop-2-enamide has shown potential in materials science research. Its conjugated system and aromatic rings make it a suitable candidate for developing organic semiconductors and light-emitting diodes (OLEDs). The ability to modify its structure allows researchers to tailor its electronic properties for specific applications in optoelectronic devices.

TheCAS No. 331462-40-9 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and databases. This standardized naming system is essential for researchers who need to reference specific chemical entities accurately. The CAS number also facilitates database searches and helps in tracking the synthesis and characterization of this compound over time.

Ongoing research into(2E)-3-(3-Bromophenyl)-N-(3,5-dichlorophenyl)prop-2-enamide continues to uncover new possibilities for its application in various fields. As computational methods improve and synthetic techniques evolve, the potential uses of this compound are likely to expand further. Its unique structural features make it a valuable tool for scientists working on developing new drugs and advanced materials.